1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O2/c1-21(13-7-9-15(24-2)10-8-13)17(23)16-19-11-22(20-16)14-5-3-12(18)4-6-14/h3-11H,1-2H3
• InChI Key: DPBBERQTIJKJHR-UHFFFAOYSA-N
• SMILES: CN(C1=CC=C(C=C1)OC)C(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl

Description

1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide is a chemical compound that belongs to the class of triazole compounds. It has gained significant attention in the scientific community due to its potential application in various fields such as medicinal chemistry, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes or proteins in the target organism, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide have been studied in various organisms. It has been reported to exhibit cytotoxic effects on cancer cells, antifungal effects on fungi, and antibacterial effects on bacteria. In addition, it has also been reported to exhibit herbicidal and insecticidal effects on plants and insects, respectively.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide is its broad spectrum of activity against various organisms. This makes it a potential candidate for the development of new drugs and agrochemicals. However, one of the limitations of this compound is its potential toxicity to non-target organisms, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide. One of the directions is the development of new derivatives of this compound with improved pharmacological and agrochemical properties. Another direction is the study of the mechanism of action of this compound in more detail, which may lead to the development of new drugs with novel modes of action. Finally, the potential use of this compound in the development of new materials such as polymers and sensors should also be explored.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide can be achieved through several methods. One of the most commonly used methods is the reaction of 4-chlorophenylhydrazine with 4-methoxybenzaldehyde, followed by the reaction with methyl isocyanate. The resulting product is then purified and characterized using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

1-(4-chlorophenyl)-N-(4-methoxyphenyl)-N-methyl-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential application in medicinal chemistry. It has been reported to exhibit various pharmacological activities such as antifungal, antitumor, and antibacterial. In addition, it has also been studied for its potential use in the development of herbicides and insecticides.